6-Chloro-N-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]pyridine-2-carboxamide

• IUPAC Name: 6-chloro-N-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H11ClN4O2/c1-9-19-20-15(22-9)10-4-2-5-11(8-10)17-14(21)12-6-3-7-13(16)18-12/h2-8H,1H3,(H,17,21)
• InChI Key: OVQXRXAJCDHLOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC(=CC=C2)NC(=O)C3=NC(=CC=C3)Cl
• Molecular Formula: C15H11ClN4O2
• Molecular Weight: 314.72 g/mol

Description

“6-Chloro-N-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]pyridine-2-carboxamide” is an organic compound. It’s part of a class of compounds known as oxadiazoles. Oxadiazoles are heterocyclic compounds that contain an oxygen atom and two nitrogen atoms within a five-membered ring. They have been found in many important synthetic drug molecules and have shown a variety of biological activities.

Synthesis Analysis

The synthesis of oxadiazole derivatives often involves annulation reactions, followed by desulfurization/intramolecular rearrangement. The yield of these reactions can be quite high, reaching up to 94%. Chlorine and bromo substituted compounds have shown M+ and M+2 peaks according to their molecular masses in the ratio 3:1 and 1:1, respectively.

Future Directions

Oxadiazole derivatives, such as “6-Chloro-N-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]pyridine-2-carboxamide”, have diverse biological activities and immeasurable potential to be explored for newer therapeutic possibilities. They are of interest to researchers in the fields of medicinal and pharmaceutical chemistry.